Cas no 1806167-42-9 (6-(Aminomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 6-(Aminomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1806167-42-9
• MF: C₉H₆F₆N₂O₂
• MW: 288.146563053131
• CID: 4843979
• Update Time: 2025-10-29

6-(Aminomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C9H6F6N2O2/c10-8(11,12)7-5(3-18)6(19-9(13,14)15)1-4(2-16)17-7/h1,3H,2,16H2
• InChI Key： XHPSZIRIQVXJKP-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=C(C=C(CN)N=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 319
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2

Additional information on 6-(Aminomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde

Comprehensive Overview of 6-(Aminomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1806167-42-9)

The compound 6-(Aminomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1806167-42-9) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethoxy and trifluoromethyl groups, contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, given its aminomethyl and carboxaldehyde functional groups, which offer versatile reactivity.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and lipophilicity, properties critical for optimizing drug candidates. The presence of trifluoromethyl and trifluoromethoxy moieties in this compound aligns with the growing trend of incorporating fluorine atoms into pharmaceuticals to improve bioavailability and target selectivity. This trend is evident in the rise of FDA-approved drugs containing fluorinated scaffolds, making CAS No. 1806167-42-9 a valuable intermediate for medicinal chemists.

From a synthetic perspective, 6-(Aminomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde offers multiple sites for chemical modification, enabling the creation of diverse libraries for high-throughput screening. Its carboxaldehyde group is particularly useful for condensation reactions, while the aminomethyl group facilitates the introduction of additional pharmacophores. Such flexibility makes it a sought-after reagent in fragment-based drug design (FBDD) and combinatorial chemistry.

Beyond pharmaceuticals, this compound has potential applications in agrochemicals, where trifluoromethyl-containing compounds are known for their herbicidal and insecticidal activities. The trifluoromethoxy group, in particular, enhances the compound's ability to interact with biological targets, making it a candidate for developing next-generation crop protection agents. This dual applicability in life sciences underscores its commercial and academic value.

Environmental and regulatory considerations are also critical when discussing CAS No. 1806167-42-9. As sustainability becomes a focal point in chemical manufacturing, researchers are exploring greener synthesis routes for fluorinated compounds. The compound's stability and low ecotoxicity profile position it favorably for industrial-scale production, aligning with the principles of green chemistry.

In summary, 6-(Aminomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde represents a cutting-edge intermediate with broad utility in drug discovery and agrochemical innovation. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the context of fluorinated heterocycles and their role in addressing unmet medical and agricultural challenges.